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Compound of Interest

Compound Name: DMT-dA(PAc) Phosphoramidite

Cat. No.: B026310 Get Quote

An In-depth Technical Guide to DMT-dA(PAc)
Phosphoramidite
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 5'-O-Dimethoxytrityl-N⁶-

phenoxyacetyl-2'-deoxyadenosine-3'-O-(N,N-diisopropyl)-2-cyanoethyl phosphoramidite,

commonly known as DMT-dA(PAc) Phosphoramidite. It is a crucial building block in the

chemical synthesis of oligonucleotides, offering specific advantages due to its unique protecting

group strategy. This document details its chemical structure, properties, and its application in

solid-phase oligonucleotide synthesis, including experimental protocols and logical workflows.

Core Concepts: The Role of Protecting Groups in
Oligonucleotide Synthesis
The efficiency and fidelity of oligonucleotide synthesis rely on a strategic series of chemical

reactions where protecting groups play a pivotal role. DMT-dA(PAc) Phosphoramidite is a

prime example of this strategy, incorporating three key protecting groups:

The 5'-Dimethoxytrityl (DMT) group: This acid-labile group protects the 5'-hydroxyl function of

the deoxyadenosine nucleoside. Its bulky nature prevents unwanted side reactions during

the phosphoramidite coupling step. A key feature of the DMT group is its ready cleavage

under mild acidic conditions, which allows for the stepwise, directional synthesis of the
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oligonucleotide in the 3' to 5' direction. The release of the DMT cation, which is a vibrant

orange color, also serves as a real-time indicator of coupling efficiency.

The N⁶-Phenoxyacetyl (PAc) group: This group protects the exocyclic amine of the adenine

base. The PAc group is classified as a "mild" protecting group, meaning it can be removed

under gentler basic conditions compared to more traditional protecting groups like benzoyl

(Bz). This is particularly advantageous when synthesizing oligonucleotides containing

sensitive modifications that would be degraded by harsh deprotection conditions.

The 2-Cyanoethyl group: This base-labile group protects the phosphorus atom of the

phosphoramidite moiety. It is removed at the end of the synthesis during the final

deprotection step.

Chemical Structure and Properties
DMT-dA(PAc) Phosphoramidite is a complex organic molecule designed for optimal

performance in automated solid-phase oligonucleotide synthesizers.

Caption: Chemical structure of DMT-dA(PAc) Phosphoramidite.

Physicochemical Properties
Property Value

Molecular Formula C₄₈H₅₄N₇O₈P[1][2][3]

Molecular Weight 887.96 g/mol [3]

CAS Number 110543-74-3[1][2][3]

Appearance White to off-white solid

Purity ≥97%[1]

Solubility
Soluble in DMSO (≥10 mg/mL) and Acetonitrile.

Sparingly soluble in Ethanol (1-10 mg/mL).[2]

Storage Conditions -20°C, protect from light.[1][2][4]

Application in Oligonucleotide Synthesis
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DMT-dA(PAc) Phosphoramidite is a key reagent in the phosphoramidite method, the gold

standard for the chemical synthesis of DNA and RNA. The synthesis is a cyclical process

performed on an automated synthesizer, with each cycle resulting in the addition of one

nucleotide to the growing oligonucleotide chain.

The Oligonucleotide Synthesis Cycle
The synthesis cycle consists of four main steps: deblocking, coupling, capping, and oxidation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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